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Compound of Interest

Compound Name: 1-Isopropoxy-4-nitrobenzene

Cat. No.: B1590395 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 1-Isopropoxy-4-nitrobenzene, a compound requiring careful handling due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary
1-Isopropoxy-4-nitrobenzene, like many aromatic nitro compounds, should be treated as a

hazardous substance. Such compounds can be irritants and may have systemic effects.

Therefore, treating this compound and any contaminated materials as hazardous waste is

mandatory. Discharge into the environment must be avoided, and it should not be disposed of

in sewer systems.[1][2]

Key Data for 1-Isopropoxy-4-nitrobenzene
For quick reference, the following table summarizes the key identification and physical property

data for 1-Isopropoxy-4-nitrobenzene.
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Property Value

CAS Number 1817-47-6[1][3]

Alternate CAS Number 26455-31-2[4][5][6]

Molecular Formula C₉H₁₁NO₂[1][3]

Molecular Weight 165.19 g/mol [1][3]

Boiling Point 142°C / 18mmHg[1]

Synonyms
1-Isopropyl-4-nitrobenzene, 4-Nitrocumene,

Isopropyl 4-Nitrophenyl Ether[1][3][5]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1-Isopropoxy-4-nitrobenzene and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[7]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:[1]

Gloves: Nitrile or other chemical-resistant gloves.[8]

Eye Protection: Chemical safety goggles and a face shield.[1][8]

Body Protection: A flame-resistant laboratory coat.[8]

Respiratory Protection: Use only outdoors or in a well-ventilated area.[1] If exposure limits

are exceeded or irritation is experienced, a full-face respirator should be used.[1]

Waste Collection and Segregation
Proper segregation of waste is crucial to prevent accidental reactions and ensure compliant

disposal.
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Solid Waste: Collect any surplus or expired 1-Isopropoxy-4-nitrobenzene in a designated,

clearly labeled hazardous waste container. The container should be robust, chemically

resistant, and have a secure lid.[2][7]

Liquid Waste: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container.[7] Ensure the solvent is compatible with the other contents of the

container. Do not mix different waste streams.[9]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or

diatomite, should be collected and disposed of as hazardous waste.[2][10]

Hazardous Waste Container Labeling
Properly label the hazardous waste container with the following information:[2][9]

The words "Hazardous Waste"

The full chemical name: "1-Isopropoxy-4-nitrobenzene"

The associated hazards (e.g., "Irritant," "Toxic")

The date of accumulation[7]

Storage of Hazardous Waste
Store the hazardous waste container in a designated, well-ventilated, and secure area.[1][7]

The storage area should be away from incompatible materials and have secondary

containment to prevent the spread of material in case of a leak.[7] Keep the container tightly

closed.[1]

Disposal of Empty Containers
Empty containers of 1-Isopropoxy-4-nitrobenzene must be managed as hazardous waste

unless they have been triple-rinsed with a suitable solvent.[1][7] The rinsate from the cleaning

process must be collected and disposed of as hazardous liquid waste.[7] Once

decontaminated, containers can be offered for recycling or reconditioning, or punctured to

make them unusable for other purposes and then disposed of in a sanitary landfill.[1]
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Final Disposal Arrangement
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[7] Provide the disposal company with the Safety Data Sheet (SDS) for the compound. The

material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Emergency Procedures
Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. If skin irritation occurs, get medical help.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a doctor.[1]

Inhalation: Remove the person to fresh air and keep comfortable for breathing. Get medical

help if you feel unwell.[1]

Spill: Evacuate personnel to a safe area. Ensure adequate ventilation and remove all

sources of ignition.[1] Prevent further leakage or spillage if it is safe to do so.[1][10] Absorb

the spill with an inert material (e.g., diatomite, sand) and collect it in a suitable, closed

container for disposal.[2][10] Do not let the chemical enter drains.[1][2]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 1-Isopropoxy-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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